Cas no 16641-30-8 (Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)-)

Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)- structure
16641-30-8 structure
Product Name:Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)-
CAS No:16641-30-8
MF:C15H26Cl2
MW:277.272943019867
CID:200958
PubChem ID:287686
Update Time:2025-04-19

Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)-
    • [1S,4aβ,8aα,(-)]-1β,6β-Dichlorodecahydro-1,6-dimethyl-4β-(1-methylethyl)naphthalene
    • 4,7-dichloro-4,7-dimethyl-1-propan-2-yl-1,2,3,4a,5,6,8,8a-octahydronaphthalene
    • (-)-Cadinane dichloride
    • 4,10-Dichlor-cadinan
    • cadinene dihydrochloride
    • NSC147748
    • [1S,4abeta,8aalpha,(-)]-1beta,6beta-Dichlorodecahydro-1,6-dimethyl-4beta-(1-methylethyl)naphthalene
    • 16641-30-8
    • DTXSID50937195
    • 1,6-dichloro-1,6-dimethyl-4-(propan-2-yl)decahydronaphthalene
    • NSC-147748
    • Inchi: 1S/C15H26Cl2/c1-10(2)11-5-8-15(4,17)13-6-7-14(3,16)9-12(11)13/h10-13H,5-9H2,1-4H3
    • InChI Key: MVELFXADPKFEEW-UHFFFAOYSA-N
    • SMILES: ClC1(C)CCC(C(C)C)C2CC(C)(CCC21)Cl

Computed Properties

  • Exact Mass: 276.14138
  • Monoisotopic Mass: 312.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.04
  • Boiling Point: 338.7°Cat760mmHg
  • Flash Point: 131.6°C
  • PSA: 0
  • LogP: 5.46370

Naphthalene,1,6-dichlorodecahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aR)- Related Literature

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